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Compound of Interest

3-Chloro-4-(2-chloro-5-
Compound Name:

methylphenoxy)aniline
CAS No.: 946662-58-4
Cat. No.: B1329075

Get Quote

Executive Safety Summary

e Primary Hazard:Methemoglobinemia (Blood toxicity) via skin absorption and inhalation.

+ Environmental Hazard:Marine Pollutant. Catastrophic to aquatic life with long-lasting effects.

[1][2]

+ RCRA Classification (USA): Treat as Hazardous Waste (Toxic, Halogenated). While not
explicitly P-listed, it shares the toxicity profile of 4-chloroaniline (P024) and must be
managed with equivalent rigor.

» Disposal Method:High-Temperature Incineration with acid gas scrubbing. DO NOT discharge
to sewer or trash.

Chemical Profile & Hazard Logic

Understanding the molecule's structure is critical for safe handling. The "aniline" core dictates
the immediate health risk, while the "halogenated ether" tail dictates the destruction method.
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. . L Operational
Feature Structural Moiety Risk Implication .
Requirement

Skin absorption; Double nitrile/laminate
Toxicity Primary Amine (-NHz2) Methemoglobin gloves; Full skin

formation. coverage.

Incompatible with Segregate from
Reactivity Aniline Nitrogen strong oxidizers (e.g., Oxidizer waste

Nitric Acid). streams.

Formation of Must be incinerated at
Destruction Chlorine Substituents HCI/Dioxins during facilities equipped with

improper combustion. scrubbers.

N Use organic solvents
] Low water solubility;

State Diphenyl Ether (DCM, EtOACc) for

lipophilic.

decontamination.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance)

Applicability: Expired reagents, synthesis solids, or spill cleanup residues.

» Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with

a chemically resistant screw cap. Avoid metal containers due to potential corrosion from

hydrolysis byproducts.

e Transfer:

o Work inside a certified chemical fume hood.

o Dampen the solid slightly with an inert solvent (e.g., hexane) if the powder is fine/dusty to

prevent aerosolization.

e Labeling:

o Affix a hazardous waste label immediately.
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o Mandatory Text: "Hazardous Waste - Toxic - Halogenated Organic Solid."

o Constituent: "3-Chloro-4-(2-chloro-5-methylphenoxy)aniline.”

e Segregation: Place the container into a secondary containment tray labeled "TOXIC
ORGANICS."

B. Liquid Waste (Mother Liquors/Solvents)

Applicability: Reaction mixtures or HPLC waste containing the substance.
e Solvent Compatibility: Ensure the waste solvent is compatible.
o Compatible: Dichloromethane, Ethyl Acetate, Methanol, Toluene.

o Incompatible: Strong acids (conc.

) or strong oxidizers (
).

e PH Adjustment: If the waste stream is acidic (e.g., from an HCI workup), neutralize to pH 6-9
using Sodium Bicarbonate before adding to the organic waste drum. This prevents heat
generation and gas buildup.[3]

e Stream Selection:
o Pour into the Halogenated Solvent Waste carboy.

o Note: Even if the solvent itself is non-halogenated (e.g., Methanol), the presence of this
chlorinated solute reclassifies the entire mixture as Halogenated Waste for incineration
purposes.

C. Contaminated Debris

Applicability: Gloves, weigh boats, paper towels, and syringe filters.

o Double Bagging: Place all solid debris into a clear, 6-mil polyethylene bag.
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o Sealing: Twist and tape the neck of the bag (gooseneck seal) to prevent vapor release.
e Secondary Container: Place the sealed bag into a dedicated "Solid Hazardous Debris" drum.

e Sharps: Contaminated needles must go into a hard-walled sharps container labeled
"Chemical Contaminated Sharps."

Operational Workflow (Visualized)

The following decision tree outlines the logical flow for disposing of this compound, ensuring
compliance with RCRA and safety standards.
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Waste Generation:
3-Chloro-4-(2-chloro-5-methylphenoxy)aniline

Determine Physical State

Liquid / Solution

Solid / Powder

IspH <5o0r>10?

Yes

Neutralize to pH 6-9

v

Stream Classification Is it Debris (Gloves/Paper)?

Always treat as Halogenated No (Pure Chemical) Yes (Contaminated Items)

Container: Halogenated Solvent Waste Container: Wide-mouth Jar Double Bag (6-mil Poly)
(Red Can/Carboy) Label: Toxic Solid Container: Solid Haz Waste Drum

EHS / Vendor Pickup
(Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging halogenated aniline waste.
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Emergency Response Procedures

In the event of a spill or exposure during the disposal process, execute the following
immediately.

Accidental Release (Spill)

o Evacuate & Isolate: Clear the area of personnel. Post "Do Not Enter" signage.

e PPE Upgrade: Do not attempt cleanup without Silver Shield/4H laminate gloves and a P100
respirator (if powder is loose). Nitrile gloves provide only splash protection against this
compound class.

» Containment:
o Solids: Cover with wet paper towels (to prevent dust) and scoop into a waste jar.

o Liquids: Absorb with vermiculite or sand.[4] DO NOT use combustible materials like
sawdust.

o Decontamination: Wash the surface with a soap/water solution.[2] Collect all wash water as
hazardous waste.

Personnel Exposure

o Skin Contact: Wash immediately with soap and copious water for 15 minutes. Seek medical
attention—symptoms of methemoglobinemia (cyanosis/blue lips) may be delayed by 2—4
hours.[2]

e Eye Contact: Rinse for 15 minutes lifting eyelids.[3]

 Inhalation: Move to fresh air. Provide oxygen if breathing is labored.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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